![molecular formula C22H17N5O6 B256573 5-nitro-1-N',3-N'-bis[(E)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]benzene-1,3-dicarbohydrazide](/img/structure/B256573.png)
5-nitro-1-N',3-N'-bis[(E)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]benzene-1,3-dicarbohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-nitro-1-N,3-N'-bis[(E)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]benzene-1,3-dicarbohydrazide, also known as NBDH, is a chemical compound that has gained significant attention in scientific research due to its potential as an anti-cancer and anti-inflammatory agent. In
Scientific Research Applications
5-nitro-1-N',3-N'-bis[(E)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]benzene-1,3-dicarbohydrazide has shown promising results in scientific research as an anti-cancer and anti-inflammatory agent. Studies have shown that this compound can inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. Additionally, this compound has been shown to have anti-inflammatory effects by inhibiting the production of inflammatory cytokines.
Mechanism of Action
The mechanism of action of 5-nitro-1-N',3-N'-bis[(E)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]benzene-1,3-dicarbohydrazide involves the inhibition of various signaling pathways that are involved in cancer cell growth and inflammation. This compound has been shown to inhibit the PI3K/Akt/mTOR pathway, which is a key signaling pathway involved in cancer cell growth. Additionally, this compound has been shown to inhibit the NF-κB signaling pathway, which is involved in the production of inflammatory cytokines.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. Additionally, this compound has been shown to have anti-inflammatory effects by inhibiting the production of inflammatory cytokines. In vivo studies have shown that this compound can inhibit tumor growth and reduce inflammation in animal models.
Advantages and Limitations for Lab Experiments
One advantage of using 5-nitro-1-N',3-N'-bis[(E)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]benzene-1,3-dicarbohydrazide in lab experiments is its high purity and stability. Additionally, this compound has been shown to have low toxicity in vitro and in vivo. However, one limitation of using this compound in lab experiments is its low solubility in water, which can make it difficult to administer in certain experiments.
Future Directions
There are several future directions for research on 5-nitro-1-N',3-N'-bis[(E)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]benzene-1,3-dicarbohydrazide. One area of research is the development of more efficient synthesis methods to produce this compound in larger quantities. Additionally, further studies are needed to determine the optimal dosage and administration method of this compound for anti-cancer and anti-inflammatory effects. Furthermore, research is needed to explore the potential of this compound as a treatment for other diseases, such as neurodegenerative diseases and autoimmune diseases.
Conclusion:
In conclusion, this compound is a chemical compound that has shown promising results as an anti-cancer and anti-inflammatory agent in scientific research. Its mechanism of action involves the inhibition of key signaling pathways involved in cancer cell growth and inflammation. This compound has several biochemical and physiological effects, and its use in lab experiments has both advantages and limitations. There are several future directions for research on this compound, including the development of more efficient synthesis methods and the exploration of its potential as a treatment for other diseases.
Synthesis Methods
The synthesis of 5-nitro-1-N',3-N'-bis[(E)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]benzene-1,3-dicarbohydrazide involves the reaction of 5-nitroisophthalic acid with hydrazine hydrate and cyclohexanone. The resulting compound is then reacted with formaldehyde and acetic acid to produce this compound. This synthesis method has been optimized to produce high yields of this compound with high purity.
properties
Molecular Formula |
C22H17N5O6 |
---|---|
Molecular Weight |
447.4 g/mol |
IUPAC Name |
5-nitro-1-N//',3-N//'-bis[(E)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]benzene-1,3-dicarbohydrazide |
InChI |
InChI=1S/C22H17N5O6/c28-19-7-3-1-5-14(19)12-23-25-21(30)16-9-17(11-18(10-16)27(32)33)22(31)26-24-13-15-6-2-4-8-20(15)29/h1-13,23-24H,(H,25,30)(H,26,31)/b14-12+,15-13+ |
InChI Key |
QOXWBSGVYBOCRP-QUMQEAAQSA-N |
Isomeric SMILES |
C1=C/C(=C\NNC(=O)C2=CC(=CC(=C2)[N+](=O)[O-])C(=O)NN/C=C/3\C=CC=CC3=O)/C(=O)C=C1 |
SMILES |
C1=CC(=CNNC(=O)C2=CC(=CC(=C2)[N+](=O)[O-])C(=O)NNC=C3C=CC=CC3=O)C(=O)C=C1 |
Canonical SMILES |
C1=CC(=CNNC(=O)C2=CC(=CC(=C2)[N+](=O)[O-])C(=O)NNC=C3C=CC=CC3=O)C(=O)C=C1 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.